Cas no 1352503-73-1 (6-Chloro-7-ethoxy-2-oxo-2H-chromene-3-carboxylic acid)

• Product Name: 6-Chloro-7-ethoxy-2-oxo-2H-chromene-3-carboxylic acid
• CAS No: 1352503-73-1
• MF: C₁₂H₉ClO₅
• MW: 268.649863004684
• CID: 4937588
• Update Time: 2025-10-31

6-Chloro-7-ethoxy-2-oxo-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-7-ethoxy-2-oxo-2H-chromene-3-carboxylic acid

• Inchi： 1S/C12H9ClO5/c1-2-17-10-5-9-6(4-8(10)13)3-7(11(14)15)12(16)18-9/h3-5H,2H2,1H3,(H,14,15)
• InChI Key： WJLRZDJWOHRQSA-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=C(C(=O)O)C(=O)OC=2C=C1OCC

Computed Properties

• Exact Mass: 268.0138511 g/mol
• Monoisotopic Mass: 268.0138511 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.8
• Molecular Weight: 268.65

Additional information on 6-Chloro-7-ethoxy-2-oxo-2H-chromene-3-carboxylic acid

Comprehensive Overview of 6-Chloro-7-ethoxy-2-oxo-2H-chromene-3-carboxylic acid (CAS No. 1352503-73-1)

6-Chloro-7-ethoxy-2-oxo-2H-chromene-3-carboxylic acid (CAS No. 1352503-73-1) is a specialized organic compound belonging to the coumarin derivative family. This compound has garnered significant attention in pharmaceutical and material science research due to its unique structural properties and potential applications. The presence of a chloro and ethoxy substituent on the coumarin backbone enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a precursor for bioactive molecules, including antioxidants, anti-inflammatory agents, and fluorescent probes.

In recent years, the demand for 6-Chloro-7-ethoxy-2-oxo-2H-chromene-3-carboxylic acid has surged, driven by its relevance in drug discovery and material engineering. A growing trend in scientific literature highlights its utility in designing small-molecule inhibitors for enzymatic targets. For instance, its structural similarity to natural coumarins allows it to interact with protein binding sites, a feature exploited in medicinal chemistry. Additionally, its chromophore properties make it suitable for applications in optical materials and sensors, aligning with the increasing focus on smart materials in nanotechnology.

The synthesis of 6-Chloro-7-ethoxy-2-oxo-2H-chromene-3-carboxylic acid typically involves multi-step reactions, including Peckmann condensation and selective halogenation. Its CAS No. 1352503-73-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and research papers. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity, addressing the stringent quality requirements of pharmaceutical intermediates.

From an industrial perspective, 6-Chloro-7-ethoxy-2-oxo-2H-chromene-3-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. With environmental regulations becoming stricter, researchers are exploring catalyst-free and solvent-free methods to produce this compound. This aligns with the broader industry shift toward eco-friendly manufacturing, a topic frequently searched by professionals in chemical engineering and process optimization.

Another area of interest is the compound's potential in agrochemical research. Its coumarin core is known to exhibit plant growth regulation properties, prompting investigations into its use as a biopesticide or herbicide adjuvant. Given the rising global focus on sustainable agriculture, this application could position CAS No. 1352503-73-1 as a key player in next-generation crop protection solutions.

In summary, 6-Chloro-7-ethoxy-2-oxo-2H-chromene-3-carboxylic acid (CAS No. 1352503-73-1) is a versatile compound with multifaceted applications. Its significance spans pharmaceuticals, materials science, and agrochemicals, making it a subject of ongoing research and commercial interest. As scientific advancements continue, this compound is likely to remain at the forefront of innovation in organic synthesis and applied chemistry.